5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione

• IUPAC Name: 3-(2-chlorophenyl)-1-[(2-methylphenyl)methyl]-4aH-[1]benzothiolo[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C24H18ClN2O2S/c1-15-8-2-3-9-16(15)14-26-21-17-10-4-7-13-20(17)30-22(21)23(28)27(24(26)29)19-12-6-5-11-18(19)25/h2-13,22H,14H2,1H3/q+1
• InChI Key: BXFACQWIVUTWKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C[N+]2=C3C(C(=O)N(C2=O)C4=CC=CC=C4Cl)SC5=CC=CC=C53
• Molecular Formula: C24H18ClN2O2S+
• Molecular Weight: 433.9 g/mol

Description

5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a useful research compound. Its molecular formula is C24H17ClN2O2S and its molecular weight is 432.92. The purity is usually 95%.
BenchChem offers high-quality 5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-Chlorophenyl)-3-[(2-methylphenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metal-Induced Synthesis

The study by Tandon and Lucas (2008) reveals a metal-induced facile synthesis of a tricyclic system, demonstrating the role of nickel(II) in forming novel heterotricyclic systems. This research highlights the potential for metal-induced carbon–carbon bond formation in complex organic synthesis, which could be relevant for synthesizing compounds with similar complexity to the one (Tandon & Lucas, 2008).

Supramolecular Structures

Research by Low et al. (2002) on the supramolecular structures of related dioxane derivatives illustrates the importance of weak hydrogen bonds in forming larger molecular assemblies. This study provides insight into how similar compounds might interact to form complex structures, potentially useful in material science or nanotechnology (Low et al., 2002).

Thiophene Derivatives

Skramstad et al. (2000) investigated chlorinated thiophenes, providing a basis for understanding the synthesis, reactions, and tautomeric properties of thiophene derivatives. Such knowledge could be applicable in designing and synthesizing compounds with specific electronic or optical properties (Skramstad et al., 2000).

Hypervalent Bonds

A study on hypervalent thia/selena-pentalenes by Iwasaki et al. (1997) provides insights into the bond lengths and hypervalent nature of S–S or Se–S bonds in complex molecules. This research might offer a foundation for understanding the structural and electronic properties of compounds containing similar hypervalent bonds (Iwasaki et al., 1997).